Cas no 66623-22-1 (2-Amino-5-methylpyridine-3-sulfonamide)

• Product Name: 2-Amino-5-methylpyridine-3-sulfonamide
• CAS No: 66623-22-1
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 876526
• PubChem ID: 15864348
• Update Time: 2025-06-11

2-Amino-5-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methylpyridine-3-sulfonamide
• 3-Pyridinesulfonamide,2-amino-5-methyl-(9CI)
• IUICRHISVJFJAZ-UHFFFAOYSA-N
• 3-pyridinesulfonamide,2-amino-5-methyl-
• 2-Amino-5-methylpyridine-3-sulfonamide

• Inchi： 1S/C6H9N3O2S/c1-4-2-5(12(8,10)11)6(7)9-3-4/h2-3H,1H3,(H2,7,9)(H2,8,10,11)
• InChI Key： IUICRHISVJFJAZ-UHFFFAOYSA-N
• SMILES： S(C1C(N)=NC=C(C)C=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-Amino-5-methylpyridine-3-sulfonamide

Recent Advances in the Study of 2-Amino-5-methylpyridine-3-sulfonamide (CAS: 66623-22-1)

The compound 2-Amino-5-methylpyridine-3-sulfonamide (CAS: 66623-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative is being investigated for its potential applications in drug discovery, particularly as a scaffold for designing novel therapeutic agents. Recent studies have focused on its physicochemical properties, synthetic pathways, and biological activities, which are critical for understanding its pharmacological potential.

One of the key areas of research involves the optimization of synthetic routes for 2-Amino-5-methylpyridine-3-sulfonamide. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated an improved synthetic protocol that enhances yield and purity while reducing byproducts. The study highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving high reproducibility. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

In addition to synthetic improvements, recent investigations have explored the biological activities of 2-Amino-5-methylpyridine-3-sulfonamide. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. Researchers are now investigating its selectivity and potency against specific isoforms to determine its therapeutic potential. Molecular docking studies have provided insights into the binding interactions, which could guide further structural modifications.

Another promising direction is the exploration of 2-Amino-5-methylpyridine-3-sulfonamide as a building block for hybrid molecules. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of hybrid compounds combining this sulfonamide with other pharmacophores, such as triazoles and quinazolines. These hybrids demonstrated enhanced antimicrobial activity against resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance. The study emphasized the versatility of 66623-22-1 as a core structure for multi-target drug design.

Despite these advancements, challenges remain in the development of 2-Amino-5-methylpyridine-3-sulfonamide-based therapeutics. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may necessitate formulation strategies or prodrug approaches. Additionally, further toxicological evaluations are required to ensure safety profiles suitable for clinical translation. Ongoing research aims to address these limitations while expanding the scope of its applications.

In conclusion, 2-Amino-5-methylpyridine-3-sulfonamide (CAS: 66623-22-1) represents a promising candidate for drug development, with recent studies highlighting its synthetic accessibility, biological activities, and potential for hybrid molecule design. Continued research efforts are expected to unlock its full therapeutic potential, particularly in areas such as enzyme inhibition and antimicrobial therapy. The compound's versatility and modifiable structure make it a valuable asset in the pursuit of novel pharmaceutical agents.